Cas no 2138231-23-7 (5-(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)-2-cyclopropylbenzonitrile)

• Product Name: 5-(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)-2-cyclopropylbenzonitrile
• CAS No: 2138231-23-7
• MF: C₁₆H₁₅N₃O
• MW: 265.309803247452
• MDL: MFCD31600235
• CID: 5610874
• PubChem ID: 165486290
• Update Time: 2025-06-14

5-(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)-2-cyclopropylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-844256
• 5-(5-cyclobutyl-1,2,4-oxadiazol-3-yl)-2-cyclopropylbenzonitrile
• 2138231-23-7
• 5-(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)-2-cyclopropylbenzonitrile

• MDL： MFCD31600235
• Inchi： 1S/C16H15N3O/c17-9-13-8-12(6-7-14(13)10-4-5-10)15-18-16(20-19-15)11-2-1-3-11/h6-8,10-11H,1-5H2
• InChI Key： KQCWNUDYZIFIHS-UHFFFAOYSA-N
• SMILES： O1C(C2CCC2)=NC(C2C=CC(=C(C#N)C=2)C2CC2)=N1

Computed Properties

• Exact Mass: 265.121512110g/mol
• Monoisotopic Mass: 265.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 62.7Ų

Additional information on 5-(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)-2-cyclopropylbenzonitrile

Comprehensive Overview of 5-(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)-2-cyclopropylbenzonitrile (CAS No. 2138231-23-7)

The compound 5-(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)-2-cyclopropylbenzonitrile (CAS No. 2138231-23-7) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its distinctive architecture, featuring a 1,2,4-oxadiazole core linked to a cyclopropylbenzonitrile moiety, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a modulator of biological targets, given its ability to interact with specific enzymes and receptors.

In recent years, the demand for novel heterocyclic compounds like 5-(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)-2-cyclopropylbenzonitrile has surged, driven by the need for innovative therapeutics. The 1,2,4-oxadiazole ring, a key component of this molecule, is known for its stability and bioisosteric properties, often serving as a replacement for carboxylic acids or esters in drug design. This feature has made it a hotspot in the development of small-molecule inhibitors and kinase modulators, which are critical in treating diseases such as cancer and inflammatory disorders.

The cyclopropyl and cyclobutyl groups in the compound further enhance its pharmacological profile by improving metabolic stability and membrane permeability. These attributes are highly sought after in the design of central nervous system (CNS) drugs, where overcoming the blood-brain barrier is a major challenge. As such, 5-(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)-2-cyclopropylbenzonitrile is being explored for its potential in neurodegenerative diseases, such as Alzheimer's and Parkinson's, where current treatments remain limited.

From a synthetic chemistry perspective, the preparation of 5-(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)-2-cyclopropylbenzonitrile involves multi-step reactions, including cycloaddition and nitrile formation. The compound's CAS No. 2138231-23-7 serves as a unique identifier, facilitating its tracking in chemical databases and regulatory submissions. Its molecular weight and purity are critical parameters for researchers, as they directly impact its efficacy in biological assays.

The growing interest in 5-(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)-2-cyclopropylbenzonitrile is also reflected in its frequent appearance in patent literature and academic publications. Its potential applications extend beyond therapeutics, including its use as a fluorescent probe or molecular scaffold in material science. As the pharmaceutical industry continues to prioritize structure-activity relationship (SAR) studies, this compound is poised to play a pivotal role in the discovery of next-generation drugs.

In conclusion, 5-(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)-2-cyclopropylbenzonitrile (CAS No. 2138231-23-7) represents a fascinating intersection of chemistry and biology. Its versatile structure and promising pharmacological properties make it a valuable asset in drug discovery and development. As research progresses, this compound is likely to emerge as a key player in addressing unmet medical needs and advancing scientific knowledge.